Cas no 833481-37-1 (4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine structure
833481-37-1 structure
Product Name:4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
CAS No:833481-37-1
MF:C7H5ClIN3
MW:293.492172002792
MDL:MFCD09909359
CID:672403
PubChem ID:42609462
Update Time:2025-10-16

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
    • 4-?chloro-?5-?iodo-?7-?methyl-7H-?Pyrrolo[2,?3-?d]?pyrimidine
    • 4-chloro-5-iodo-7-methylpyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-7-methyl-
    • 4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (ACI)
    • CCVSDXKTRGSGEN-UHFFFAOYSA-N
    • CS-0203791
    • SCHEMBL3605358
    • AKOS015918903
    • EN300-7424304
    • 833481-37-1
    • 4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine, AldrichCPR
    • DA-23120
    • DTXSID60655010
    • Z1269208761
    • MFCD09909359
    • AS-3205
    • AB3541
    • MDL： MFCD09909359
    • Inchi： 1S/C7H5ClIN3/c1-12-2-4(9)5-6(8)10-3-11-7(5)12/h2-3H,1H3
    • InChI Key： CCVSDXKTRGSGEN-UHFFFAOYSA-N
    • SMILES： ClC1C2C(=CN(C=2N=CN=1)C)I

Computed Properties

  • Exact Mass: 292.92167g/mol
  • Monoisotopic Mass: 292.92167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

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4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Production Method

Production Method 1

123148-78-7 123148-78-7
833481-37-1 833481-37-1
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  3 min, rt
1.2 24 h, rt
Reference
Enantioselective Synthesis of Pyrrolopyrimidine Scaffolds through Cation-Directed Nucleophilic Aromatic Substitution
Cardenas, Mariel M.; et al, Organic Letters, 2018, 20(7), 2037-2041

Production Method 2

123148-78-7 123148-78-7
833481-37-1 833481-37-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 20 min, 0 °C
1.2 0 °C; 2 h, rt
Reference
Discovery of pyrrolo[2,3-d]pyrimidine derivatives as potent Axl inhibitors: Design, synthesis and biological evaluation
Xu, Dandan; et al, European Journal of Medicinal Chemistry, 2021, 220,

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Raw materials

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Preparation Products

4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Related Literature

833481-37-1 (4-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine) Related Products

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